Cas no 1807044-73-0 (Benzenesulfonamide, 4-chloro-3,5-difluoro-)

• Product Name: Benzenesulfonamide, 4-chloro-3,5-difluoro-
• CAS No: 1807044-73-0
• MF: C₆H₄ClF₂NO₂S
• MW: 227.61626625061
• CID: 6022737
• PubChem ID: 118822447
• Update Time: 2025-08-05

Benzenesulfonamide, 4-chloro-3,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-chloro-3,5-difluoro-

• Inchi： 1S/C6H4ClF2NO2S/c7-6-4(8)1-3(2-5(6)9)13(10,11)12/h1-2H,(H2,10,11,12)
• InChI Key： LVUYTOTVXLXZPG-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(F)=C(Cl)C(F)=C1

Experimental Properties

• Density: 1.640±0.06 g/cm3(Predicted)
• Boiling Point: 347.4±52.0 °C(Predicted)
• pka: 9.47±0.60(Predicted)

Additional information on Benzenesulfonamide, 4-chloro-3,5-difluoro-

Comprehensive Overview of Benzenesulfonamide, 4-chloro-3,5-difluoro- (CAS No. 1807044-73-0)

Benzenesulfonamide, 4-chloro-3,5-difluoro- (CAS No. 1807044-73-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the sulfonamide family, known for its versatile applications in drug development and material science. With the increasing demand for fluorinated compounds in modern chemistry, this molecule has garnered significant attention due to its unique structural properties and potential applications.

The molecular structure of 4-chloro-3,5-difluorobenzenesulfonamide features a benzene ring substituted with chlorine and fluorine atoms, along with a sulfonamide functional group. This arrangement enhances its reactivity and makes it a valuable intermediate in synthesizing more complex molecules. Researchers are particularly interested in its role in designing enzyme inhibitors and antibacterial agents, as sulfonamides are historically significant in medicinal chemistry.

In recent years, the focus on sustainable chemistry and green synthesis has driven innovations in the production of compounds like Benzenesulfonamide, 4-chloro-3,5-difluoro-. Scientists are exploring eco-friendly catalytic methods to reduce waste and improve yield, aligning with global trends toward environmentally conscious research. This compound's stability and solubility also make it a candidate for advanced material applications, such as polymer additives or coatings.

Another area of interest is the compound's potential in crop protection. With the growing need for high-efficiency agrochemicals, fluorinated sulfonamides are being investigated for their herbicidal and fungicidal properties. The 4-chloro-3,5-difluoro substitution pattern may enhance bioactivity, offering solutions for resistant pest strains. This aligns with the agricultural sector's search for next-generation pesticides that are both effective and environmentally sustainable.

From a commercial perspective, CAS No. 1807044-73-0 is gaining traction in specialty chemical markets. Suppliers and manufacturers are responding to the demand for high-purity intermediates, driven by the pharmaceutical and agrochemical industries. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with industry standards. The compound's shelf life and storage conditions are also key considerations for logistics and supply chain management.

In conclusion, Benzenesulfonamide, 4-chloro-3,5-difluoro- represents a promising compound with multifaceted applications. Its relevance in drug discovery, material science, and agricultural chemistry underscores its importance in contemporary research. As scientific advancements continue, this molecule is likely to play a pivotal role in addressing challenges across these fields, making it a subject of ongoing exploration and innovation.